Cas no 2034458-86-9 (2-chloro-5-[(2,5-difluorophenyl)methanesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine)

2-Chloro-5-[(2,5-difluorophenyl)methanesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine is a heterocyclic sulfonyl compound featuring a thienopyridine core with a chloro substituent and a difluorophenylmethanesulfonyl moiety. This structure imparts unique reactivity and potential pharmacological properties, making it valuable for medicinal chemistry research, particularly in the development of enzyme inhibitors or receptor modulators. The presence of electron-withdrawing groups enhances its stability and binding affinity in biological systems. Its well-defined synthetic pathway allows for precise modifications, facilitating structure-activity relationship studies. The compound's high purity and consistent performance make it suitable for advanced pharmaceutical applications and mechanistic investigations.
2-chloro-5-[(2,5-difluorophenyl)methanesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine structure
2034458-86-9 structure
Product Name:2-chloro-5-[(2,5-difluorophenyl)methanesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine
CAS No:2034458-86-9
MF:C14H12ClF2NO2S2
MW:363.830387115479
CID:5333696
Update Time:2025-05-23

2-chloro-5-[(2,5-difluorophenyl)methanesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

    • 2-chloro-5-((2,5-difluorobenzyl)sulfonyl)-4,5,6,7-tetrahydrothieno[3,2-c]pyridine
    • 2-chloro-5-[(2,5-difluorophenyl)methylsulfonyl]-6,7-dihydro-4H-thieno[3,2-c]pyridine
    • 2-chloro-5-[(2,5-difluorophenyl)methanesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine
    • Inchi: 1S/C14H12ClF2NO2S2/c15-14-6-9-7-18(4-3-13(9)21-14)22(19,20)8-10-5-11(16)1-2-12(10)17/h1-2,5-6H,3-4,7-8H2
    • InChI Key: JYLXQCFEFIVPOF-UHFFFAOYSA-N
    • SMILES: ClC1=CC2=C(CCN(C2)S(CC2C=C(C=CC=2F)F)(=O)=O)S1

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 502
  • XLogP3: 3.4
  • Topological Polar Surface Area: 74

2-chloro-5-[(2,5-difluorophenyl)methanesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine Pricemore >>

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Additional information on 2-chloro-5-[(2,5-difluorophenyl)methanesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine

2-Chloro-5-[(2,5-Difluorophenyl)methanesulfonyl]-4H,5H,6H,7H-Thieno[3,2-c]Pyridine: A Comprehensive Overview

2-Chloro-5-[(2,5-difluorophenyl)methanesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No: 2034458-86-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical research and organic synthesis. This compound belongs to the thienopyridine class, which is known for its diverse biological activities and applications in medicinal chemistry. The presence of both chloro and difluorophenyl substituents enhances its reactivity and potential utility in drug discovery.

The molecular structure of 2-chloro-5-[(2,5-difluorophenyl)methanesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine features a fused thiophene-pyridine ring system, which is a common scaffold in many bioactive molecules. The methanesulfonyl group at the 5-position and the chloro substituent at the 2-position contribute to its unique electronic properties, making it a valuable intermediate in the synthesis of more complex compounds. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the structural similarities to known pharmacophores.

Recent advancements in AI-driven drug discovery have highlighted the importance of compounds like 2-chloro-5-[(2,5-difluorophenyl)methanesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine. Machine learning models predict its high binding affinity for certain protein targets, which aligns with the growing demand for precision medicine and targeted therapies. This has led to increased searches for "thienopyridine derivatives in drug development" and "sulfonyl-containing heterocycles" in scientific databases.

In the context of green chemistry, the synthesis of 2-chloro-5-[(2,5-difluorophenyl)methanesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine has been optimized to reduce waste and improve yields. Researchers are exploring catalytic methods and microwave-assisted reactions to enhance the efficiency of its production. These innovations address the industry's focus on sustainable synthesis, a topic frequently searched in conjunction with "heterocyclic compound preparation."

The compound's physicochemical properties, such as its solubility, stability, and logP value, are critical for its application in drug formulations. Studies indicate that the difluorophenyl moiety improves its metabolic stability, while the thienopyridine core enhances its ability to cross biological membranes. These characteristics make it a promising candidate for oral bioavailability studies, a key area of interest in pharmacokinetics research.

Market trends show a rising demand for high-purity 2-chloro-5-[(2,5-difluorophenyl)methanesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine, driven by its potential in oncology and central nervous system (CNS) drug development. Suppliers are increasingly listing this compound under categories like "pharmaceutical intermediates" and "research chemicals," reflecting its growing commercial relevance. Analytical techniques such as HPLC and NMR are routinely used to verify its purity and structural integrity.

In summary, 2-chloro-5-[(2,5-difluorophenyl)methanesulfonyl]-4H,5H,6H,7H-thieno[3,2-c]pyridine (CAS No: 2034458-86-9) represents a versatile and scientifically valuable compound. Its unique structure and potential applications in drug discovery, coupled with advancements in sustainable synthesis, position it as a key player in modern pharmaceutical research. As the industry continues to explore its capabilities, this compound is likely to remain a focal point in both academic and industrial settings.

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